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Compound of Interest

Compound Name: Benzoyl! Chloride-13C7
CAS No.: 1346605-13-7
Cat. No.: B584762
Get Quote
. J

Executive Summary

Benzoyl Chloride-13C7 (CsHsCOCI, with all seven carbon atoms substituted by the stable
isotope 13C) is a specialized derivatizing agent used primarily in quantitative liquid
chromatography-tandem mass spectrometry (LC-MS/MS). By introducing a hydrophobic
benzoyl moiety with a precise mass shift (+7 Da) relative to the unlabeled reagent, it serves as
an ideal stable isotope-labeled internal standard (SIL-IS) for the quantification of polar
metabolites, including neurochemicals, polyamines, and steroids. This guide details its
identification, rigorous safety handling, and experimental application in drug development.

Identity & Physicochemical Profile

The 13C7 isotopologue is chemically equivalent to its unlabeled counterpart but distinct in mass
spectrometry due to the uniform carbon labeling.
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Property Data
Chemical Name Benzoyl Chloride-13C7 (Per-13C-labeled)
1346605-13-7 (Specific to 13C7) / 98-88-4
CAS Number
(Unlabeled Parent)
Molecular Formula 13C7HsCIO
Molecular Weight ~147.52 g/mol (vs. 140.57 unlabeled)
Appearance Colorless to slightly yellow fuming liquid
N Soluble in ether, benzene, CSz; Decomposes in
Solubility
water
Boiling Point ~198 °C (Parent)
) +7 Da (M+7) relative to unlabeled Benzoyl
Mass Shift

Chloride

Safety Data & Handling Protocols

Critical Warning: Benzoyl chloride (and its isotopes) is a lachrymator and corrosive.[1] It reacts
violently with water and protic solvents.[2]

Hazard Classification (GHS)

o Skin Corrosion/Irritation: Category 1B (H314) - Causes severe skin burns and eye damage.

[3]
o Acute Toxicity (Inhalation): Category 3 (H331) - Toxic if inhaled.
o Acute Toxicity (Oral/Dermal): Category 4 (H302/H312).

e Sensitization: Skin Sensitizer Category 1 (H317).

Storage & Stability

o Atmosphere: Must be stored under inert gas (Argon or Nitrogen). Moisture exposure causes
hydrolysis to Benzoic Acid-13C7 and HCI.
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e Temperature: Store at +2°C to +8°C.

e Segregation: Keep away from oxidizers, alcohols, and amines until reaction is intended.

Emergency Response

¢ Inhalation: Move to fresh air immediately. Oxygen may be required.[4]

o Skin Contact: Wash immediately with polyethylene glycol 400 (Roticlean) or copious water
for >15 mins.

» Spill: Do not use water. Absorb with dry earth, sand, or non-combustible material.

Technical Core: Derivatization Chemistry
Mechanism of Action

Benzoyl chloride reacts with nucleophilic functional groups (primary/secondary amines,
phenols, thiols) via the Schotten-Baumann reaction.

e Function: Replaces active hydrogens with a non-polar benzoyl group.

o Benefit 1 (Chromatography): Increases retention on Reverse-Phase (C18) columns, moving
polar analytes away from the solvent front (ion suppression zone).

» Benefit 2 (Detection): The benzoyl moiety enhances ionization efficiency in ESI(+) mode.

» Benefit 3 (Quantification): Co-injecting a sample derivatized with Unlabeled BzCl and a
standard derivatized with BzCI-13C7 creates a perfect internal standard that co-elutes but is
mass-resolved.

Reaction Pathway Visualization
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) + Base (Na2CO3) /
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Figure 1: Reaction mechanism showing the incorporation of the 13C7-benzoyl tag onto a
nucleophilic analyte.

Experimental Protocol: LC-MS/MS Derivatization

Objective: Derivatization of neurochemicals (e.g., dopamine, serotonin) in plasma using
Benzoyl Chloride-13C7.

Reagents
o Buffer: 100 mM Sodium Carbonate (Na2COs), pH 11.

o Reagent A (Sample Label): 2% (v/v) Benzoyl Chloride (Unlabeled) in Acetonitrile.
» Reagent B (IS Label): 2% (v/v) Benzoyl Chloride-13C7 in Acetonitrile.

e Stop Solution: 1% Formic Acid in water.

Workflow

e Sample Preparation:

o Mix 20 pyL Plasma + 10 pL Internal Standard (pre-labeled with Reagent B) OR spike
sample with neat standard and label later (depending on workflow strategy).

o Standard Workflow: Label samples with Unlabeled BzClI; Label Calibration Standards with
BzCI-13C7 to use as IS.

o Derivatization Reaction:

[e]

Aliquot 20 pL Sample (supernatant after protein ppt).

[e]

Add 10 pL Na2COs (100 mM). Vortex.

o

Add 10 pL 2% Benzoyl Chloride (Unlabeled or 13C7 depending on arm).

[¢]

Vortex vigorously for 30 seconds. (Reaction is instantaneous at RT).
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e Quenching:

o Add 10 pL Internal Standard (if using post-labeling addition method).

o Add 50 pL Water or Stop Solution to quench excess anhydride/chloride.
e Analysis:

o Inject 5 pL onto C18 UHPLC column.

o Monitor MRM transitions. The 13C7-labeled analytes will show a precursor mass shift of
+7.023 Da.

Workflow Diagram
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Figure 2: Step-by-step sample preparation workflow for targeted metabolomics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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